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Compound of Interest

Compound Name: Dodecahedrane

Cat. No.: B1217162

Essential Safety and Handling Guide for
Dodecahedrane

Disclaimer: This document provides immediate safety and logistical information for handling
Dodecahedrane in a research setting. It is intended to offer procedural guidance. However, a
specific Safety Data Sheet (SDS) for Dodecahedrane is not currently available. The following
recommendations are based on the known physical and chemical properties of
Dodecahedrane and general laboratory safety protocols for handling stable, solid organic
compounds. All laboratory personnel must exercise caution and adhere to their institution's
safety guidelines.

Quantitative Data Summary

Dodecahedrane is a crystalline solid at room temperature with a high melting point, indicating
its thermal stability. It is a non-polar hydrocarbon, which dictates its solubility.
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Property Value Source
Molecular Formula C20Hz20 [1]
Molar Mass 260.38 g/mol [1]
Appearance White crystalline solid [2]
Melting Point 430+ 10 °C [1]

Insoluble in water. Soluble in
. non-polar organic solvents
Solubility [2][3]
(e.g., hexane, toluene,

chloroform).

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling Dodecahedrane to prevent
skin and eye contact.

o Eye Protection: Wear chemical safety goggles or glasses with side shields.[4]
o Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[4][5]
o Body Protection: A standard laboratory coat should be worn.[5]

» Respiratory Protection: Not generally required for handling the solid compound under normal
conditions due to its low volatility. However, if any procedure could generate dust, a properly
fitted respirator should be used in conjunction with a fume hood.

Handling and Operational Plan
Engineering Controls:
o Work in a well-ventilated laboratory.[5]

» When transferring or weighing the solid, use of a fume hood is recommended to minimize
any potential for inhalation of fine particulates.[5]

Storage:
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» Store Dodecahedrane in a tightly sealed, clearly labeled container.[4]
o Keep the container in a cool, dry, and well-ventilated area.[6]

o Store away from strong oxidizing agents.[5]

Spill Management:

 Isolate the Area: Restrict access to the spill area.

o Ventilate: Ensure adequate ventilation.

o Containment: For a small spill of the solid, carefully sweep the material to avoid creating
dust.

o Collection: Place the spilled material into a labeled, sealed container for hazardous waste
disposal.

o Decontamination: Clean the spill area with a cloth dampened with a suitable organic solvent
(e.g., heptane or toluene), followed by soap and water. All cleaning materials should be
disposed of as hazardous waste.

Disposal Plan

Dodecahedrane should be disposed of as chemical waste in accordance with local, state, and
federal regulations.

Waste Categorization:
» Dodecahedrane is a non-halogenated solid hydrocarbon.[7]
Disposal Procedure:

o Containerize: Collect all Dodecahedrane waste, including contaminated materials (e.g.,
gloves, wipes), in a clearly labeled and sealed hazardous waste container.[5]

o Labeling: The waste container must be labeled as "Non-Halogenated Organic Solid Waste"
and should include the chemical name "Dodecahedrane."
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» Professional Disposal: Arrange for collection by a licensed hazardous waste disposal
company. Do not dispose of Dodecahedrane down the drain or in regular trash.[5] The
primary method of disposal for such compounds is typically high-temperature incineration.

Experimental Protocols

Due to the lack of specific reactivity and toxicity data, the following are general best-practice
protocols for handling Dodecahedrane in a research setting.

Protocol for Weighing and Transferring Dodecahedrane:

Preparation: Don all required PPE (safety goggles, lab coat, nitrile gloves). Ensure a
chemical fume hood is operational.

o Staging: Place a calibrated analytical balance inside the fume hood. Alternatively, use a
tared, sealed container for weighing outside the hood and perform all transfers within the
hood.

» Transfer: Use a clean spatula to carefully transfer the desired amount of Dodecahedrane
from the stock container to a tared vessel. Avoid generating dust.

» Cleaning: After transfer, carefully clean the spatula with a wipe dampened with a suitable
organic solvent. Dispose of the wipe in the designated solid waste container.

o Storage: Securely close the primary Dodecahedrane container and return it to its
designated storage location.

Logical Workflow for Handling Dodecahedrane
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Dodecahedrane Handling Workflow
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Caption: Workflow for the safe handling of Dodecahedrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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